Cas no 898763-14-9 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone)

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone structure
898763-14-9 structure
Product Name:[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
CAS No:898763-14-9
MF:C18H16FNO
MW:281.324148178101
MDL:MFCD03842876
CID:872587
Update Time:2023-11-10

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
    • 3'-FLUORO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
    • [2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl](3-fluorophenyl)methanone (ACI)
    • MDL： MFCD03842876
    • Inchi： 1S/C18H16FNO/c19-16-8-5-7-14(12-16)18(21)17-9-2-1-6-15(17)13-20-10-3-4-11-20/h1-9,12H,10-11,13H2
    • InChI Key： NYPACRPOUKRCMC-UHFFFAOYSA-N
    • SMILES： O=C(C1C(CN2CC=CC2)=CC=CC=1)C1C=C(F)C=CC=1

Computed Properties

  • Exact Mass: 281.12200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.36640

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[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898763-14-9)[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
Order Number:A1188634
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:07
Price ($):393.0
Email:sales@amadischem.com

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Related Literature

898763-14-9 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:898763-14-9)[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
A1188634
Purity:99%
Quantity:1g
Price ($):393.0
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